Cas no 1031699-69-0 (3-Ethyl-4-(4-fluorophenyl)-1H-pyrazol-5-amine)

• Product Name: 3-Ethyl-4-(4-fluorophenyl)-1H-pyrazol-5-amine
• CAS No: 1031699-69-0
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• MDL: MFCD08691465
• CID: 3081309
• PubChem ID: 16606840
• Update Time: 2025-04-21

3-Ethyl-4-(4-fluorophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-(4-fluorophenyl)-1H-pyrazol-5-amine
• 5-Ethyl-4-(4-fluoro-phenyl)-2H-pyrazol-3-ylamine
• MFCD08691465
• AKOS000269290
• CS-0296800
• Z234796986
• SCHEMBL17355075
• VU0609687-1
• EN300-742310
• GRB69969
• F3305-0611
• 1031699-69-0
• 5-ethyl-4-(4-fluorophenyl)-1H-pyrazol-3-amine
• BS-39222

• MDL： MFCD08691465
• Inchi： 1S/C11H12FN3/c1-2-9-10(11(13)15-14-9)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3,(H3,13,14,15)
• InChI Key： SWSXGBQBODSZLW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(N)=NNC=1CC

Computed Properties

• Exact Mass: 205.10152556Da
• Monoisotopic Mass: 205.10152556Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.7Ų